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Compound of Interest

Compound Name: Eisenfumarat

Cat. No.: B056393 Get Quote

Dieses Dokument dient als technische Ressource für Forscher, Wissenschaftler und Fachleute

in der Arzneimittelentwicklung, die an der Verbesserung der Eisenaufnahme aus Eisenfumarat
durch die Verwendung von Galacto-Oligosacchariden (GOS) arbeiten.

Häufig gestellte Fragen (FAQs)
F1: Was ist der primäre Mechanismus, durch den Galacto-Oligosaccharide (GOS) die

Eisenaufnahme aus Eisenfumarat verbessern?

A1: Der Wirkungsmechanismus ist vielschichtig. In-vitro-Studien deuten darauf hin, dass GOS

die Löslichkeit und Dialysierbarkeit von Eisen aus Eisenfumarat bei pH-Werten, die im

proximalen Dünndarm (Duodenum) vorherrschen, signifikant erhöht.[1] Dies deutet auf eine

verbesserte Eisenverfügbarkeit im primären Absorptionsbereich hin.[1] Zusätzlich werden GOS

als Präbiotika im Dickdarm durch nützliche Bakterien wie Bifidobakterien und Laktobazillen

fermentiert.[2][3] Dieser Prozess erzeugt kurzkettige Fettsäuren (SCFAs), die den pH-Wert im

Darmlumen senken.[4][5] Ein niedrigerer pH-Wert kann die Löslichkeit von Eisen erhöhen und

potenziell die Aufnahme im Dickdarm fördern.[5][6][7]

F2: Ist die positive Wirkung von GOS auf die Eisenaufnahme spezifisch für Eisenfumarat?

A2: Ja, die aktuelle Forschung deutet stark darauf hin, dass die Wirkung spezifisch für die

Eisenverbindung ist. Studien an eisenarmen Frauen zeigten, dass GOS die fraktionelle
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Eisenaufnahme (FIA) aus Eisenfumarat signifikant erhöhte, aber keine signifikante Wirkung

auf die Aufnahme aus Eisensulfat (FeSO₄) oder Eisenpyrophosphat (FePP) hatte.[8] Daher

könnte eine Kombination aus Eisenfumarat und GOS eine gut absorbierbare Formel für

Eisenpräparate sein.[8]

F3: Gibt es einen dosisabhängigen Effekt von GOS auf die Eisenaufnahme?

A3: Ja, es gibt Hinweise auf eine Dosisabhängigkeit. In einer Studie mit eisenarmen Frauen

führte die Gabe von 7 g GOS zu einer signifikanten Steigerung der Eisenaufnahme aus

Eisenfumarat um 26 %, während eine Dosis von 3,5 g keine signifikante Wirkung zeigte. Eine

andere Studie, die 15 g GOS verwendete, berichtete von einer noch stärkeren Erhöhung der

Eisenaufnahme.[9] Tierstudien bestätigen ebenfalls einen dosisabhängigen Modulationseffekt

von GOS auf die Eisenaufnahme und die Darmmikrobiota.[10]

F4: Verbessert eine langfristige GOS-Supplementierung die Eisenaufnahme stärker als eine

einzelne Dosis?

A4: Nicht unbedingt für den direkten Absorptionseffekt. Eine Studie ergab, dass eine einzelne

Dosis GOS, die zusammen mit Eisenfumarat eingenommen wurde, die Eisenaufnahme

signifikant steigerte.[9] Allerdings führte eine tägliche Einnahme von GOS über vier Wochen

nicht zu einer weiteren Steigerung der Absorption im Vergleich zur akuten Wirkung.[9] Dies

deutet darauf hin, dass der primäre Mechanismus eine direkte, akute Wirkung auf die

Löslichkeit des Eisens im Darm sein könnte.[1]

F5: Kann die Kombination von GOS mit anderen Substanzen wie Ascorbinsäure die

Eisenaufnahme weiter verbessern?

A5: Ja. Eine Studie zeigte, dass die Zugabe von 93 mg Ascorbinsäure (Vitamin C) zu einer

Dosis von 7 g GOS und Eisenfumarat die fraktionelle Eisenaufnahme um weitere 30 % im

Vergleich zur alleinigen Gabe von GOS und Eisenfumarat steigerte.

Leitfäden zur Fehlerbehebung bei Experimenten
Problem 1: In meinem Experiment wird keine signifikante Steigerung der Eisenaufnahme

beobachtet.
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Überprüfen Sie die Eisenverbindung: Stellen Sie sicher, dass Sie Eisenfumarat verwenden.

Die verstärkende Wirkung von GOS wurde für Eisensulfat oder Eisenpyrophosphat nicht

nachgewiesen.[8]

Überprüfen Sie die GOS-Dosis: Eine zu niedrige Dosis (z. B. 3,5 g) zeigt möglicherweise

keine signifikante Wirkung. In Humanstudien wurden wirksame Dosen von 7 g bis 15 g

verwendet.[9][11]

Art der Verabreichung: Die Wirkung kann je nach Verabreichungsmedium variieren. Eine

Studie zeigte eine stärkere Absorptionssteigerung (61 %), wenn GOS und Eisenfumarat in
Wasser gelöst wurden, im Vergleich zur Einnahme in einer Mahlzeit (28 %).[9]

Studiendesign: Die Messung der Eisenaufnahme sollte über einen angemessenen Zeitraum

erfolgen. Studien mit stabilen Isotopen messen die Inkorporation in die Erythrozyten

typischerweise nach 14 Tagen, um die vollständige Aufnahme und Verwertung

widerzuspiegeln.[1][9]

Problem 2: Die Ergebnisse zwischen den Probanden weisen eine hohe Variabilität auf.

Eisenstatus der Probanden: Der anfängliche Eisenstatus ist ein kritischer Faktor. Die

Eisenaufnahme ist bei Personen mit niedrigen Eisenspeichern (niedriges Serumferritin)

tendenziell höher.[1] Stellen Sie sicher, dass Ihre Probandenpopulation hinsichtlich des

Eisenstatus (z. B. Serumferritin < 30 µg/L) homogen ist.

Analyse der Darmmikrobiota: Die Zusammensetzung der individuellen Darmmikrobiota kann

die Fermentation von GOS und die Produktion von SCFAs beeinflussen, was zu

unterschiedlichen Ergebnissen führen kann. Eine Korrelation der Absorptionsdaten mit der

Mikrobiota-Zusammensetzung (z. B. Lactobacillus- und Bifidobacterium-Spiegel) kann

wertvolle Einblicke liefern.[7]

Fäkaler pH-Wert: Der fäkale pH-Wert kann als Indikator für die SCFA-Produktion dienen.

Studien haben eine negative Korrelation zwischen dem fäkalen pH-Wert und der

Eisenaufnahme nach GOS-Supplementierung gezeigt.[7]

Zusammenfassung der quantitativen Daten
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Tabelle 1: Wirkung von GOS auf die fraktionelle Eisenaufnahme (FIA) aus Eisenfumarat bei

eisenarmen Frauen

GOS-Dosis
Eisendosis
(als FeFum)

Verabreichung
smedium

% Steigerung
der FIA

Referenzstudie

7 g 14 mg - +26% Jeroense et al.

3,5 g 14 mg - Nicht signifikant Jeroense et al.

15 g 14 mg Wasser +61% Paganini et al.[9]

15 g 14 mg Mahlzeit +28% Paganini et al.[9]

15 g 100 mg Wasser +45%
Giorgetti et al.

[11][12]

Tabelle 2: Wirkung von GOS auf die Eisenaufnahme bei Säuglingen und in In-vitro-Modellen

Studienpopula
tion/Modell

GOS-Dosis
Eisenverbindu
ng

Beobachtete
Wirkung

Referenzstudie

Kenianische

Säuglinge

7,5 g/Tag (3

Wochen)

5 mg Fe

(FeFum+NaFeE

DTA)

+62% Steigerung

der

Eisenaufnahme

Paganini et al.[4]

[7]

In-vitro-Modell

(pH 4 und 6)
- Eisenfumarat

>100%

Steigerung der

Eisenlöslichkeit

Jeroense et al.[1]

In-vitro-Modell

(Dialyse)
- Eisenfumarat

+75% Steigerung

der

Eisendialysierbar

keit

Jeroense et al.[1]

Detaillierte experimentelle Protokolle
Protokoll 1: Messung der akuten Wirkung von GOS auf die Eisenaufnahme (basierend auf

Humanstudien)
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Rekrutierung der Probanden: Auswahl von Probanden mit nachgewiesen niedrigem

Eisenstatus (z. B. Serumferritin < 25 µg/L), die ansonsten gesund sind. Ausschlusskriterien

umfassen gastrointestinale Erkrankungen und die Einnahme von Medikamenten, die die

Eisenaufnahme beeinflussen.

Studiendesign: Durchführung einer randomisierten, kontrollierten Crossover-Studie. Jeder

Proband erhält in zufälliger Reihenfolge die Testsubstanzen, getrennt durch eine Washout-

Periode von mindestens 14 Tagen.

Verabreichung der Testdosis:

Kontrollgruppe: Verabreichung einer Dosis Eisenfumarat (z. B. 14 mg Eisen), das mit

einem stabilen Isotop (z. B. ⁵⁷Fe) markiert ist, gelöst in Wasser.

Interventionsgruppe: Verabreichung der gleichen Dosis markierten Eisenfumarats
zusammen mit einer definierten Dosis GOS (z. B. 7 g oder 15 g), gelöst in Wasser.

Blutentnahme: Entnahme einer Basis-Blutprobe vor der Verabreichung. Eine zweite

Blutprobe wird 14 Tage nach der Einnahme entnommen.

Analyse: Messung der Inkorporation des stabilen Eisenisotops in die Erythrozyten mittels

Massenspektrometrie.

Berechnung: Berechnung der fraktionellen Eisenaufnahme (FIA) basierend auf der

zirkulierenden Eisenmenge und der Menge des in die Erythrozyten inkorporierten Isotops.

Visualisierungen
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Proximaler Dünndarm

Distaler Darm (Kolon)

Eisenfumarat + GOS

Erhöhte Eisenlöslichkeit
(pH 4-6)

GOS erhöht die Löslichkeit
und Dialysierbarkeit

Verbesserte Fe²+ Aufnahme
durch Enterozyten

Blutkreislauf

Nicht absorbiertes GOS

Darmmikrobiota
(Bifidobakterien, Laktobazillen)

Fermentation

Produktion von SCFAs
(Butyrat, Acetat)

Senkung des luminalen pH-Werts

Mögliche erhöhte
kolonische Eisenaufnahme

Erhöhte Löslichkeit
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Studiendesign (Crossover)

Phase 1 (Tag 0)

Phase 2 (Tag 14+)

Probandenrekrutierung
(niedriges Serumferritin)

Randomisierung

Gruppe A:
FeFum (⁵⁷Fe) + GOS

Gruppe B:
FeFum (⁵⁷Fe) + Placebo

Washout-Periode
(≥14 Tage)

Messung der FIA
(Erythrozyten-Inkorporation)

nach jeder Phase

Gruppe A:
FeFum (⁵⁸Fe) + Placebo

Gruppe B:
FeFum (⁵⁸Fe) + GOS
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Galacto-Oligosaccharide (GOS)

Eisenfumarat (FeFum)

+

Eisensulfat (FeSO₄)
Eisenpyrophosphat (FePP)

+

Signifikant erhöhte
Eisenaufnahme Keine signifikante Wirkung

Dosisabhängigkeit
(≥7g wirksam) Akute Wirkung > Chronische Wirkung

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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